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Compound of Interest

Compound Name: (E)-CHBO4

Cat. No.: B15611664

Identity of Compound (E)-CHBO4 Unresolved

Following a comprehensive search of chemical databases and scientific literature, the chemical
compound designated as "(E)-CHBOA4" could not be definitively identified. This designation
does not correspond to a recognized chemical name or acronym in standard chemical
nomenclature databases. Consequently, specific details regarding its recommended dosage,
administration, and mechanism of action are not available in the public domain.

The search for "(E)-CHBO4" yielded tangential results related to various classes of organic
compounds with demonstrated biological activity, including derivatives of podophyllotoxin and
butenolides. It is possible that "(E)-CHBO4" may represent an internal laboratory code, a newly
synthesized compound not yet publicly disclosed, or a typographical error in the query.

Without a precise chemical structure and established biological data for "(E)-CHBOA4," it is not
possible to provide the requested detailed Application Notes and Protocols, including
quantitative data tables, experimental methodologies, and signaling pathway diagrams.

For researchers, scientists, and drug development professionals interested in compounds with
potential therapeutic applications, the following general information on related, well-
characterized compound classes that appeared in the search results may be of peripheral
interest. It is crucial to note that the following information is not specific to "(E)-CHBO4".

Overview of Potentially Related Compound Classes
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Podophyllotoxin Derivatives: Podophyllotoxin is a naturally occurring compound found in the
roots and rhizomes of Podophyllum species.[1] It exhibits potent cytotoxic activity by inhibiting
microtubule polymerization.[2] However, its clinical use is limited by toxicity.[3] Chemical
modification of podophyllotoxin has led to the development of clinically important anticancer
drugs, such as etoposide and teniposide.[2][3][4] These derivatives function by inhibiting the
enzyme topoisomerase ll, leading to DNA strand breaks and cell death.[2] Research in this
area focuses on synthesizing new derivatives with improved efficacy and reduced side effects.

[1][5]

Butenolides and Butanolides: Butenolides and butanolides are classes of lactones (cyclic
esters) that form the core structure of numerous natural products with diverse and significant
biological activities.[6][7] The enantioselective synthesis of these compounds is a key focus of
medicinal chemistry, as the stereochemistry often dictates the biological effect.[6][7] For
instance, some butanolide derivatives have been synthesized and studied for their relationship
to prostaglandin E2 (PGE2) signaling, which is involved in processes like inflammation and cell
differentiation.

Note to the Audience: The information provided above is for general informational purposes
only and is based on publicly available research on compound classes that were returned in
searches for the queried term. It is not, and should not be interpreted as, information pertaining
to a specific compound named "(E)-CHBO4". Researchers working with novel compounds are
advised to consult internal documentation and safety data sheets for specific handling, dosage,
and administration protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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